Cas no 2172030-54-3 (4-chloro-2-fluoropyridine-3-sulfonamide)

• Product Name: 4-chloro-2-fluoropyridine-3-sulfonamide
• CAS No: 2172030-54-3
• MF: C₅H₄ClFN₂O₂S
• MW: 210.613862037659
• CID: 5961831
• PubChem ID: 165794402
• Update Time: 2025-11-03

4-chloro-2-fluoropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-fluoropyridine-3-sulfonamide
• 2172030-54-3
• EN300-1629053

• Inchi： 1S/C5H4ClFN2O2S/c6-3-1-2-9-5(7)4(3)12(8,10)11/h1-2H,(H2,8,10,11)
• InChI Key： DEHSDPNBNGWZCQ-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1S(N)(=O)=O)F

Computed Properties

• Exact Mass: 209.9666044g/mol
• Monoisotopic Mass: 209.9666044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 81.4Ų

Additional information on 4-chloro-2-fluoropyridine-3-sulfonamide

Introduction to 4-chloro-2-fluoropyridine-3-sulfonamide (CAS No. 2172030-54-3)

4-chloro-2-fluoropyridine-3-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 2172030-54-3, is a fluorinated pyridine derivative featuring a sulfonamide functional group. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both chloro and fluoro substituents enhances its reactivity, enabling diverse chemical transformations that are pivotal for drug development.

The molecular structure of 4-chloro-2-fluoropyridine-3-sulfonamide consists of a pyridine ring substituted at the 2-position with a fluorine atom and at the 3-position with a sulfonamide group, while the 4-position is occupied by a chlorine atom. This specific arrangement imparts unique electronic and steric properties to the molecule, influencing its interactions with biological targets. The sulfonamide moiety, in particular, is well-known for its role as a pharmacophore in many therapeutic agents, contributing to activities such as enzyme inhibition and receptor binding.

In recent years, there has been a surge in research focused on developing novel sulfonamide-based compounds for medicinal applications. The fluorinated pyridine scaffold has emerged as a particularly promising motif due to its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. For instance, studies have demonstrated that fluorine atoms can enhance the bioavailability of small molecules by improving their lipophilicity and reducing susceptibility to metabolic degradation. Furthermore, the chloro substituent can serve as a handle for further functionalization via cross-coupling reactions, allowing for the construction of more complex molecular architectures.

One of the most compelling aspects of 4-chloro-2-fluoropyridine-3-sulfonamide is its utility as a building block in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the reactivity of the chloro and fluoro groups, researchers can readily introduce this scaffold into libraries of compounds for high-throughput screening (HTS) to identify potent kinase inhibitors. Notably, several recent publications have highlighted the success of fluorinated pyridines in developing next-generation antitumor agents that exhibit improved selectivity and reduced toxicity compared to earlier generations.

Another area where 4-chloro-2-fluoropyridine-3-sulfonamide has shown promise is in the development of antimicrobial agents. The rise of antibiotic-resistant pathogens necessitates the discovery of novel therapeutic strategies, and fluorinated heterocycles have proven to be effective tools in this endeavor. The sulfonamide group is known to disrupt bacterial cell wall synthesis or interfere with essential metabolic processes, while the electron-withdrawing nature of the fluorine and chlorine atoms can enhance binding interactions with bacterial targets. Preliminary studies using 4-chloro-2-fluoropyridine-3-sulfonamide as a precursor have yielded derivatives with promising antimicrobial activity against both Gram-positive and Gram-negative bacteria.

The synthetic methodologies for preparing 4-chloro-2-fluoropyridine-3-sulfonamide also warrant discussion. Given its importance as an intermediate, efficient synthetic routes are crucial for both academic research and industrial applications. One common approach involves the nucleophilic substitution reaction of 2-fluoro-4-chloropyridine with sodium sulfite under controlled conditions to introduce the sulfonamide functionality. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to install desired substituents at specific positions on the pyridine ring. These methods highlight the compound's flexibility as a synthetic precursor and underscore its accessibility for further derivatization.

The pharmacological potential of 4-chloro-2-fluoropyridine-3-sulfonamide extends beyond kinases and antimicrobials. Emerging research suggests that this compound may have utility in modulating immune responses, particularly through interactions with receptors involved in inflammation and immune cell communication. The sulfonamide group's ability to engage with biological targets suggests that derivatives of this scaffold could serve as immunomodulators or anti-inflammatory agents. While further investigation is needed to fully elucidate these effects, preliminary data are encouraging and warrant deeper exploration.

In conclusion,4-chloro-2-fluoropyridine-3-sulfonamide (CAS No. 2172030-54-3) represents a fascinating compound with broad applications in pharmaceutical chemistry. Its unique structural features make it an excellent candidate for developing novel therapeutic agents targeting various diseases, including cancer and infections. As research continues to uncover new biological functions and synthetic strategies for this scaffold, its importance in drug discovery is likely to grow even further. The combination of its reactivity, versatility, and demonstrated biological activity positions 4-chloro-2-fluoropyridine-3-sulfonamide as a cornerstone molecule in modern medicinal chemistry.